Cas no 39959-87-0 (1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride)

1-(2-Aminoethoxy)-2,3-dichlorobenzene hydrochloride is a versatile organic compound featuring a dichlorobenzene core functionalized with an aminoethoxy side chain, protonated as a hydrochloride salt. This structure imparts solubility in polar solvents and enhances reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amine and ether functionalities allows for further derivatization, while the dichloro-substituted aromatic ring contributes to stability and selective reactivity. Its hydrochloride form ensures improved handling and storage characteristics. The compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and polarity facilitate targeted modifications. Suitable for controlled reactions under standard laboratory conditions.
1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride structure
39959-87-0 structure
Product Name:1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride
CAS No:39959-87-0
MF:C8H10Cl3NO
MW:242.530099391937
CID:4650690
PubChem ID:45792053
Update Time:2025-05-25

1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Aminoethoxy)-2,3-dichlorobenzene Hydrochloride
    • 2-(2,3-dichlorophenoxy)ethan-1-aminehydrochloride
    • SCHEMBL1290535
    • 2-(2,3-dichlorophenoxy)ethanamine;hydrochloride
    • Z763367894
    • 2-(2,3-dichlorophenoxy)ethan-1-amine hydrochloride
    • F88366
    • EN300-52695
    • 39959-87-0
    • AKOS037654795
    • 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride
    • Inchi: 1S/C8H9Cl2NO.ClH/c9-6-2-1-3-7(8(6)10)12-5-4-11;/h1-3H,4-5,11H2;1H
    • InChI Key: WXJRJTRCMNYTHI-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1OCCN)Cl.Cl

Computed Properties

  • Exact Mass: 240.982797g/mol
  • Monoisotopic Mass: 240.982797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride Pricemore >>

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Additional information on 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride

Comprehensive Overview of 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride (CAS No. 39959-87-0)

1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride (CAS No. 39959-87-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a dichlorobenzene core with an aminoethoxy side chain, making it a valuable intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial processes.

The growing interest in 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride is driven by its potential role in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory conditions. Researchers are increasingly exploring its derivatives for their bioactivity, aligning with trends in precision medicine and small-molecule drug design. This compound’s versatility also extends to agrochemical research, where halogenated aromatic compounds are studied for their efficacy.

From a structural perspective, the presence of both chlorine and amino functional groups in CAS No. 39959-87-0 allows for diverse chemical modifications. This adaptability is crucial for optimizing pharmacokinetic properties, a topic frequently searched by chemists and pharmacologists. Common queries include "synthesis methods for 1-(2-aminoethoxy)-2,3-dichlorobenzene" and "applications of halogenated benzene derivatives," reflecting its relevance in modern organic synthesis.

In the context of green chemistry, the compound’s synthesis and applications are being reevaluated to minimize environmental impact. Sustainable approaches, such as catalytic methods and solvent-free reactions, are gaining traction. This aligns with broader industry demands for eco-friendly chemical processes, a hot topic in academic and industrial forums. The hydrochloride salt form further supports these efforts by reducing waste in purification steps.

Analytical characterization of 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity, addressing quality control concerns prevalent in pharmaceutical manufacturing. Searches for "analytical protocols for CAS 39959-87-0" highlight the need for standardized testing methodologies.

Looking ahead, the compound’s potential in material science is under investigation, particularly in designing functional polymers or coatings. Its aromatic and polar properties make it a candidate for advanced material applications, resonating with trends in smart materials and nanotechnology. This interdisciplinary appeal underscores its importance beyond traditional chemistry domains.

In summary, 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride (CAS No. 39959-87-0) represents a multifaceted compound with expanding applications. Its integration into cutting-edge research areas ensures continued relevance, while its structural features inspire innovation across scientific disciplines. As interest grows, so does the demand for detailed technical insights, positioning this compound as a focal point in contemporary chemical research.

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